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Abstract
Dehydroadynerigenin glucosyldigitaloside is a naturally occurring cardiac glycoside found

in the plant Nerium indicum (also known as Nerium oleander). As a member of the steroid

family of molecules, it shares structural and functional similarities with other cardiac glycosides

used in the treatment of heart conditions. This technical guide provides a comprehensive

overview of the known chemical structure, properties, and biological activities of

Dehydroadynerigenin glucosyldigitaloside, with a focus on its mechanism of action. Due to

the limited availability of specific experimental data for this particular glycoside in publicly

accessible literature, this report also draws upon the broader knowledge of cardiac glycosides

to infer potential properties and experimental methodologies.

Chemical Structure and Properties
Dehydroadynerigenin glucosyldigitaloside is a complex organic molecule composed of a

steroid aglycone, dehydroadynerigenin, attached to a carbohydrate moiety. The precise
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stereochemistry and linkage of the sugar units are critical for its biological activity.

Chemical Identifiers and Molecular Properties

Property Value Source

Chemical Formula C₃₆H₅₂O₁₃ [1]

Molecular Weight 692.79 g/mol [1]

CAS Number 144223-70-1 [1]

Class Cardiac Glycoside, Steroid [2]

Natural Source
Nerium indicum (syn. Nerium

oleander)
[2]

Structural Information

While a definitive 2D structure image for Dehydroadynerigenin glucosyldigitaloside is not

readily available in common chemical databases, its name implies a structure consisting of the

aglycone 'dehydroadynerigenin' linked to both a glucose and a digitalose sugar unit. The exact

arrangement and linkage of these sugars to the aglycone core are crucial for its specific

biological activity.

Physicochemical Properties

Specific, experimentally determined physicochemical properties such as melting point and

solubility for Dehydroadynerigenin glucosyldigitaloside are not widely reported. However,

based on the general properties of cardiac glycosides, it is expected to be a crystalline solid

with limited solubility in water and higher solubility in organic solvents like methanol, ethanol,

and chloroform.

Biological Activity and Mechanism of Action
The primary biological activity of Dehydroadynerigenin glucosyldigitaloside, like other

cardiac glycosides, is the inhibition of the sodium-potassium ATPase (Na⁺/K⁺-ATPase) pump.

[3] This enzyme is crucial for maintaining the electrochemical gradients across the cell

membrane of cardiac myocytes.
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Signaling Pathway

The inhibition of the Na⁺/K⁺-ATPase by Dehydroadynerigenin glucosyldigitaloside initiates

a cascade of events within the cardiac muscle cells, as depicted in the signaling pathway

diagram below.
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Caption: Signaling pathway of Dehydroadynerigenin glucosyldigitaloside.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and bioactivity assessment

of Dehydroadynerigenin glucosyldigitaloside are not specifically available. However,

established methods for working with cardiac glycosides from plant sources can be adapted.

Isolation and Purification

The isolation of cardiac glycosides from Nerium indicum typically involves the extraction of

plant material (e.g., leaves, stems) with a suitable solvent, followed by chromatographic

separation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b14748815?utm_src=pdf-body
https://www.benchchem.com/product/b14748815?utm_src=pdf-body-img
https://www.benchchem.com/product/b14748815?utm_src=pdf-body
https://www.benchchem.com/product/b14748815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14748815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried and Powdered
Nerium indicum Plant Material

Solvent Extraction
(e.g., Methanol or Ethanol)

Crude Glycoside Extract

Liquid-Liquid Partitioning
(e.g., with n-Hexane and Water)

Aqueous Fraction
(containing glycosides)

Column Chromatography
(e.g., Silica Gel, Sephadex)

Collection of Fractions

Thin-Layer Chromatography (TLC)
for Fraction Analysis

Isolated Dehydroadynerigenin
glucosyldigitaloside

Click to download full resolution via product page

Caption: General workflow for the isolation of cardiac glycosides.
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Chemical Characterization

The structural elucidation of the isolated compound would involve a combination of

spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

determining the carbon-hydrogen framework and the nature of the sugar moieties.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would confirm the

molecular formula. Tandem MS (MS/MS) would provide information on the fragmentation

pattern, helping to identify the aglycone and sugar components.

Na⁺/K⁺-ATPase Inhibition Assay

The biological activity of Dehydroadynerigenin glucosyldigitaloside can be quantified using

an in vitro Na⁺/K⁺-ATPase inhibition assay. A common method involves measuring the amount

of inorganic phosphate (Pi) released from the hydrolysis of ATP by the enzyme.

Experimental Workflow for Na⁺/K⁺-ATPase Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/dehydroadynerigenin-glucosyldigitaloside.html?locale=ko-KR
https://pubchem.ncbi.nlm.nih.gov/compound/Dehydroadynerigenin-digitaloside
https://pubchem.ncbi.nlm.nih.gov/compound/Dehydroadynerigenin-digitaloside
https://www.benchchem.com/product/b14748815#chemical-structure-and-properties-of-dehydroadynerigenin-glucosyldigitaloside
https://www.benchchem.com/product/b14748815#chemical-structure-and-properties-of-dehydroadynerigenin-glucosyldigitaloside
https://www.benchchem.com/product/b14748815#chemical-structure-and-properties-of-dehydroadynerigenin-glucosyldigitaloside
https://www.benchchem.com/product/b14748815#chemical-structure-and-properties-of-dehydroadynerigenin-glucosyldigitaloside
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14748815?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14748815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

